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An In-depth Technical Guide to Cellobionic Acid

Introduction
Cellobionic acid (CBA), a disaccharide acid, is emerging as a compound of significant interest

in the pharmaceutical, cosmetic, food, and chemical industries.[1][2] Structurally, it is composed

of a glucose unit linked to a gluconic acid unit via a β-1,4-glycosidic bond.[3][4][5] This

aldobionic acid is derived from the oxidation of cellobiose, the repeating structural unit of

cellulose.[2][6] As a plant-based alternative to its stereoisomer, lactobionic acid, cellobionic
acid offers similar beneficial properties such as being biodegradable, non-toxic, and having

antioxidant capabilities.[2] Its applications are being explored in anti-aging cosmetic

formulations, moisturizers, and treatments for hyperpigmentation and acne, where it provides

the benefits of α-hydroxy acids without causing irritation.[7]

Chemical Structure and Properties
Cellobionic acid is chemically known as 4-O-β-D-glucopyranosyl-D-gluconic acid.[3][4] It is a

white, crystalline solid that is soluble in water.[3]

Below is a diagram representing the chemical structure of cellobionic acid.
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Caption: 2D representation of the Cellobionic Acid molecule.

Physicochemical Properties
A summary of the key physicochemical properties of cellobionic acid is presented in the table

below.

Property Value Reference

Molecular Formula C₁₂H₂₂O₁₂ [3][4]

Molecular Weight 358.30 g/mol [4]

CAS Number 534-41-8 [3][4]

Appearance
White crystalline solid or

colorless syrup
[3][8]

Solubility Water, DMSO [3][8]

pKa 3.28 ± 0.35 [2]

Metabolic Pathway and Synthesis
Cellular Utilization Pathway in Neurospora crassa
The fungus Neurospora crassa possesses a specific metabolic pathway for the utilization of

cellobionic acid. Extracellular cellobionic acid can be directly imported into the cell by a

cellobionic acid transporter (CBT-1).[9] Alternatively, it can be cleaved into gluconic acid and

glucose by an extracellular β-glucosidase.[9] Once inside the cell, cellobionic acid is

phosphorylated by cellobionic acid phosphorylase (CAP) to yield glucose 1-phosphate and

gluconic acid.[9] Glucose 1-phosphate then enters glycolysis, while gluconic acid is converted

to 6-phosphogluconate by gluconokinase (GnK) to be utilized in the pentose phosphate

pathway.[9]
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Caption: Metabolic pathway of cellobionic acid in N. crassa.
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Experimental Protocols
Synthesis of Cellobionic Acid
A modified Frush and Isbell procedure can be used for the chemical synthesis of cellobionic
acid.[9]

Materials:

Cellobiose

Calcium Carbonate (CaCO₃)

Bromine (Br₂)

Deionized water

Nitrogen gas

Rotary evaporator

Supelclean™ ENVI-Carb™ SPE column

Procedure:

In 500 mL of ice-cold water, dissolve 0.075 mol of cellobiose.

Add 0.15 mol of CaCO₃ and 0.090 mol of bromine to the solution.

Stir the reaction mixture at room temperature in the dark for 4 hours.

Remove residual bromine by purging the solution with nitrogen gas for 1 hour.

Concentrate the product on a rotary evaporator at 50°C to approximately 50% wt/vol.

Purify the concentrated product using a Supelclean™ ENVI-Carb™ SPE column with an

elution gradient from water to 50% acetonitrile.[9]

Yeast Cell-Based Uptake Assay
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This protocol details a method for assessing the uptake of cellobionic acid in Saccharomyces

cerevisiae.[9]

Materials:

Saccharomyces cerevisiae strain

Optimized minimum medium (oMM)

Assay buffer (5 mM MES, 100 mM NaCl, pH 6.0)

Cellobionic acid stock solution (200 μM in assay buffer)

Incubator shaker

Procedure:

Grow S. cerevisiae in oMM lacking uracil to the late logarithmic phase.

Harvest the cells and wash them three times with the assay buffer.

Resuspend the cells to a final optical density (OD) of 40 in the assay buffer.

Prepare a 200 μM stock solution of cellobionic acid in the assay buffer.

Initiate the transport assay by mixing equal volumes of the cell suspension and the substrate

stock solution.

Incubate the reaction mixture at 30°C with continuous shaking for 30 minutes.[9]

Subsequent analysis of substrate depletion from the supernatant can be performed using

techniques like HPLC.

Whole-Cell Biotransformation for Cellobionic Acid
Production
This protocol describes the production of cellobionic acid using engineered Gluconobacter

oxydans.[2]
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Pre-culture Preparation:

Prepare a modified complex medium containing 5 g/L yeast extract, 3 g/L peptone from

casein, and 10 g/L fructose (FYP-medium).

Adjust the pH to 6.0 using 3 M HCl.

Autoclave the medium at 121°C for 20 minutes.

Add kanamycin and cefoxitin to a final concentration of 50 mg/L each.

Inoculate the medium with the engineered G. oxydans strain and incubate.

Biotransformation:

Set up a bioreactor with the appropriate medium. Initially, set the pH to 6.0 with 12.5% (v/v)

H₃PO₄.

Control the temperature at 30°C.

Maintain the pH at 6.0 by the automated addition of 25% (v/v) NH₄OH.

Ensure the dissolved oxygen (DO) concentration is kept above 30% air saturation by

adjusting the stirrer speed (500-1200 rpm) and gassing rate (2.0-2.8 vvm air).

Introduce the resting cells of G. oxydans and the cellobiose substrate.

Monitor the reaction progress by taking samples periodically.

Analytical Method (HPLC):

Use an anion-exchange column (e.g., Aminex HPX-87H).

The mobile phase is 5 mM H₂SO₄.

Maintain an isocratic flow rate of 0.6 mL/min.

Keep the column temperature at 60°C.
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Inject a 10 µL sample volume.

Quantify cellobiose and cellobionic acid concentrations against standard curves.[2]

Quantitative Data on Production
Several studies have reported on the production yields of cellobionic acid using different

biocatalytic approaches.

Substrate Biocatalyst
Product
Concentration

Molar
Conversion/Yi
eld

Reference

10 g/L

Maltodextrin

In vitro synthetic

enzymatic

biosystem

6.2 g/L
60% (starch-to-

CBA)
[1]

50 g/L

Maltodextrin

In vitro synthetic

enzymatic

biosystem

21.2 g/L Not specified [1]

98 g/L Cellobiose

Engineered

Gluconobacter

oxydans BP9

Not specified >99% [6]

Cellobiose

Engineered

Gluconobacter

oxydans

502 g/L >99% [6]

23 g/L Cellobiose

(from waste

paper)

Recombinant

Pseudomonas

taetrolens

24.1 g/L Not specified [10]

Conclusion
Cellobionic acid represents a versatile and promising bio-based chemical with wide-ranging

potential applications. Research into its synthesis, particularly through sustainable biocatalytic

routes, is advancing rapidly. The detailed understanding of its chemical structure, properties,

and metabolic pathways is crucial for harnessing its full potential in various industrial sectors.
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The experimental protocols provided herein offer a foundation for researchers and drug

development professionals to further explore and optimize the production and application of

this valuable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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